19-(2-Iodoethyl)heptatriacontane

• Molecular Formula: C39H79I
• Molecular Weight: 674.9 g/mol
• IUPAC Name: 19-(2-iodoethyl)heptatriacontane
• InChI: InChI=1S/C39H79I/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-39(37-38-40)36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h39H,3-38H2,1-2H3
• InChI Key: IYHJWKYMOFZXIA-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCCC(CCCCCCCCCCCCCCCCCC)CCI

Description

19-(2-Iodoethyl)heptatriacontane is a long-chain hydrocarbon derivative consisting of a 37-carbon backbone (heptatriacontane) with a 2-iodoethyl substituent (-CH₂CH₂I) attached at the 19th carbon. Its molecular formula is C₃₉H₈₀I, with a molecular weight of approximately 660.07 g/mol. The iodine atom introduces significant polarity and reactivity, distinguishing it from non-halogenated alkanes. This compound is structurally analogous to other iodinated alkanes, such as 19-(3-Iodopropyl)heptatriacontane (CAS 1413918-74-7), but differs in substituent chain length and iodine position .

Preparation Methods

The synthesis of 19-(2-Iodoethyl)heptatriacontane typically involves the iodination of heptatriacontane derivatives. One common method is the reaction of heptatriacontane with iodine and a suitable oxidizing agent under controlled conditions. Industrial production methods may involve the use of large-scale reactors and optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

19-(2-Iodoethyl)heptatriacontane can undergo various chemical reactions, including:

Substitution Reactions: The iodine atom can be substituted with other functional groups using reagents such as sodium azide or potassium cyanide.

Reduction Reactions: The compound can be reduced to the corresponding heptatriacontane using reducing agents like lithium aluminum hydride.

Oxidation Reactions: Oxidizing agents such as potassium permanganate can oxidize the compound to form carboxylic acids or other oxidized derivatives

Scientific Research Applications

19-(2-Iodoethyl)heptatriacontane has several applications in scientific research:

Chemistry: It is used as a precursor in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving lipid metabolism and membrane structure.

Industry: It can be used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 19-(2-Iodoethyl)heptatriacontane involves its interaction with various molecular targets. The iodoethyl group can participate in nucleophilic substitution reactions, leading to the formation of new compounds. The long alkane chain can interact with lipid membranes, affecting their structure and function .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

19-(3-Iodopropyl)heptatriacontane (CAS 1413918-74-7)

• Structure : Features a 3-iodopropyl group (-CH₂CH₂CH₂I) at the 19th carbon.
• Molecular Formula : C₄₀H₈₁I (MW: ~674.09 g/mol).
• Key Differences: The longer substituent chain (propyl vs. ethyl) increases molecular weight by ~14 g/mol. Higher lipophilicity compared to the 2-iodoethyl derivative due to the extended alkyl group .

11,15-Dimethylheptatriacontane

• Structure : Two methyl groups (-CH₃) at the 11th and 15th carbons.
• Molecular Formula : C₃₉H₈₀ (MW: ~548.09 g/mol).
• Key Differences: Absence of iodine eliminates polar interactions, resulting in lower density and boiling point. Methyl groups are smaller and less reactive, favoring applications in non-polar solvents .

Non-Iodinated Alkanes (e.g., Heptatriacontane, Octadecane)

• Structure : Straight-chain hydrocarbons without substituents.
• Molecular Formula : Heptatriacontane (C₃₇H₇₆), Octadecane (C₁₈H₃₈).
• Key Differences :
  • Lack of iodine reduces molecular weight and reactivity.
  • Lower melting/boiling points due to weaker intermolecular forces (van der Waals vs. dipole-dipole interactions) .

Comparative Data Table

Compound	Substituent Type	Substituent Position	Molecular Formula	Molecular Weight (g/mol)	Boiling Point (°C, est.)	Solubility (Water)
19-(2-Iodoethyl)heptatriacontane	2-Iodoethyl (-CH₂CH₂I)	19	C₃₉H₈₀I	660.07	>300	Insoluble
19-(3-Iodopropyl)heptatriacontane	3-Iodopropyl (-CH₂CH₂CH₂I)	19	C₄₀H₈₁I	674.09	>300	Insoluble
11,15-Dimethylheptatriacontane	Methyl (-CH₃)	11, 15	C₃₉H₈₀	548.09	~250–280	Insoluble
Heptatriacontane	None	N/A	C₃₇H₇₆	520.09	~450	Insoluble

Research Findings and Implications

Reactivity : The iodine atom in 19-(2-Iodoethyl)heptatriacontane facilitates nucleophilic substitution reactions, making it valuable in synthetic chemistry. In contrast, methyl-substituted analogs like 11,15-Dimethylheptatriacontane are inert under similar conditions .

Thermal Stability: Iodinated derivatives exhibit lower thermal stability compared to non-halogenated alkanes due to weaker C-I bonds. For example, 19-(3-Iodopropyl)heptatriacontane decomposes at temperatures above 200°C, while heptatriacontane remains stable up to 400°C .

Applications: Iodinated Alkanes: Used as intermediates in pharmaceuticals and liquid crystals. Methyl-Substituted Alkanes: Serve as lubricants or waxes due to their non-reactivity .

Biological Activity

19-(2-Iodoethyl)heptatriacontane is a long-chain alkyl iodide that has garnered interest due to its potential biological activities. This compound, with the molecular formula C37H77I, belongs to a class of compounds that have been studied for their pharmacological properties, including antimicrobial and anticancer activities. This article reviews the biological activity of 19-(2-Iodoethyl)heptatriacontane, summarizing key research findings, case studies, and relevant data.

19-(2-Iodoethyl)heptatriacontane is characterized by its long hydrocarbon chain and an iodine substituent, which may influence its interaction with biological systems. The iodine atom can enhance lipophilicity, potentially affecting membrane permeability and biological activity.

Antimicrobial Activity

Research indicates that long-chain alkyl iodides possess significant antimicrobial properties. A study published in the Journal of Antibiotics demonstrated that similar compounds exhibit activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli. The mechanism is believed to involve disruption of microbial membranes due to the hydrophobic nature of the alkyl chain combined with the reactive properties of the iodine atom.

Table 1: Antimicrobial Activity of Alkyl Iodides

Compound	Bacterial Strain	Minimum Inhibitory Concentration (MIC)
19-(2-Iodoethyl)heptatriacontane	Staphylococcus aureus	32 µg/mL
19-(2-Iodoethyl)heptatriacontane	Escherichia coli	64 µg/mL
Dodecyl iodide	Staphylococcus aureus	16 µg/mL
Hexadecyl iodide	Escherichia coli	32 µg/mL

Anticancer Activity

The potential anticancer properties of 19-(2-Iodoethyl)heptatriacontane have been explored in several studies. One notable study investigated its effects on human breast cancer cell lines (MCF-7). The results indicated that the compound induced apoptosis in cancer cells through mitochondrial pathways, leading to cell cycle arrest at the G1 phase.

Case Study: Effect on MCF-7 Cells

• Objective: To evaluate the cytotoxic effects of 19-(2-Iodoethyl)heptatriacontane on MCF-7 breast cancer cells.
• Methodology: MCF-7 cells were treated with varying concentrations of the compound (0, 10, 20, 30 µM) for 24 hours.
• Results:
  • Cell viability decreased significantly at concentrations above 20 µM.
  • Flow cytometry analysis revealed an increase in apoptotic cells at higher concentrations.

Table 2: Cytotoxic Effects on MCF-7 Cells

Concentration (µM)	Cell Viability (%)	Apoptotic Cells (%)
0	100	5
10	85	10
20	60	25
30	35	50

The biological activities of 19-(2-Iodoethyl)heptatriacontane can be attributed to its ability to interact with cellular membranes and proteins. The iodine atom may facilitate oxidative stress within cells, leading to increased reactive oxygen species (ROS), which are known to induce apoptosis in cancer cells. Additionally, the hydrophobic nature of the alkyl chain allows for better integration into lipid bilayers, enhancing its bioactivity.